Cas no 121219-38-3 (Bicyclo[2.2.2]octane,1-hexyl-4-(4-isothiocyanatophenyl)-)

• Product Name: Bicyclo[2.2.2]octane,1-hexyl-4-(4-isothiocyanatophenyl)-
• CAS No: 121219-38-3
• MF: C₂₁H₂₉NS
• MW: 327.526664495468
• CID: 104786
• PubChem ID: 3533590
• Update Time: 2025-04-18

Bicyclo[2.2.2]octane,1-hexyl-4-(4-isothiocyanatophenyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane,1-hexyl-4-(4-isothiocyanatophenyl)-
• 1-Hexyl-4-(4-isothiocyanatophenyl)bicyclo[2.2.2]octane
• 1-HEXYL-4-(4-ISOTHIOCYANATOPHENYL)-BICYC LO(2.2.2)OCTANE, 98
• 1-hexyl-4-(4-isothiocyanatophenyl)-bicyclo(2.2.2)
• DTXSID90393397
• SCHEMBL4524092
• 1-Hexyl-4-(4-isothiocyanatophenyl)bicyclo[2,2,2]octane
• 121219-38-3
• 1-hexyl-4-(4-isothiocyanatophenyl)bicyclo(2,2,2)octane

• Inchi： 1S/C21H29NS/c1-2-3-4-5-10-20-11-14-21(15-12-20,16-13-20)18-6-8-19(9-7-18)22-17-23/h6-9H,2-5,10-16H2,1H3
• InChI Key： QFAIJDOQNIKXJY-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C12CCC(CCCCCC)(CC1)CC2

Computed Properties

• Exact Mass: 327.20227
• Monoisotopic Mass: 327.202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.5
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.06
• Melting Point: 50-82℃
• Boiling Point: 434.6°Cat760mmHg
• Flash Point: 233.8°C
• Refractive Index: 1.582
• PSA: 12.36
• Solubility: Not determined

Bicyclo[2.2.2]octane,1-hexyl-4-(4-isothiocyanatophenyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：